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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the selective HDACG6 inhibitor ACY-1083 with alternative compounds,
supported by published preclinical and clinical data. All quantitative data is summarized in
structured tables, and detailed experimental methodologies for key assays are provided. Visual
diagrams of signaling pathways and experimental workflows are included to facilitate
understanding.

Executive Summary

ACY-1083 is a potent and highly selective, brain-penetrant inhibitor of histone deacetylase 6
(HDACG6) with an IC50 of 3 nM.[1] It has demonstrated significant promise in preclinical models
of chemotherapy-induced peripheral neuropathy (CIPN), a common and debilitating side effect
of cancer treatment.[1][2][3] Published findings indicate that ACY-1083 can effectively prevent
and reverse the painful symptoms of CIPN by restoring mitochondrial function and promoting
nerve fiber regeneration.[2][4] This guide compares the preclinical efficacy and mechanism of
action of ACY-1083 with another selective HDACSG inhibitor, ricolinostat (ACY-1215), and other
potential therapeutic agents for CIPN, such as metformin and pifithrin-py. While ACY-1083
remains a preclinical candidate, ricolinostat has advanced to clinical trials, and metformin has
been investigated in multiple clinical studies for CIPN.[5][6][7]
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Comparative Analysis of Preclinical Efficacy

The following tables summarize the key preclinical findings for ACY-1083 and its comparators

in the context of chemotherapy-induced peripheral neuropathy.

ble 1- In Vi | Selectivi

Compound Target IC50 Selectivity Key Findings
260-fold more
selective for Negligible
HDACSG over inhibitory activity
ACY-1083 HDACS6 3 nM ,
other HDAC against other
isoforms enzymes.
(HDAC1-9)[1]
>10-fold more
- selective for '
Ricolinostat Less selective
HDACG6 5nM HDACSG6 than
(ACY-1215) than ACY-1083.
Class | HDACs
(HDACY, 2, 3).[4]
Activates AMP-
) ) activated protein
Metformin AMPK activator - - _
kinase (AMPK).
[8]
Inhibits the
accumulation of
Pifithrin-p p53 inhibitor - - p53 in
mitochondria.[9]
[10]

Table 2: In Vivo Efficacy in Animal Models of
Chemotherapy-Induced Peripheral Neuropathy
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Compound

Animal Model

Chemotherapy
Agent

Key Outcomes

ACY-1083

Mouse

Cisplatin

Reversed mechanical
allodynia,
spontaneous pain,
and numbness.[2]
Restored
mitochondrial
bioenergetics in the
tibial nerve and dorsal
root ganglia (DRG)

neurons.[4]

ACY-1083

Rat

Paclitaxel

Reversed paclitaxel-
induced mechanical

allodynia.[4]

Ricolinostat (ACY-
1215)

Mouse

Cisplatin

Reversed cisplatin-
induced mechanical

allodynia.[11]

Metformin

Mouse

Cisplatin, Paclitaxel

Prevented mechanical
allodynia and sensory
deficits. Prevented the
reduction in intra-
epidermal nerve fiber
density.[12]

Pifithrin-p

Mouse

Paclitaxel, Cisplatin

Prevented mechanical
allodynia and secured
mitochondrial integrity
in peripheral sensory
nerves.[9][10]

Clinical Trial Landscape

A search for clinical trials involving ACY-1083 did not yield any results, suggesting it is currently
a preclinical compound. In contrast, both ricolinostat and metformin have been evaluated in
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clinical trials for CIPN.

e Ricolinostat (ACY-1215): Has been investigated in Phase 1 and 2 clinical trials for CIPN.[5]
[6][13]

o Metformin: Multiple randomized controlled trials have evaluated the efficacy of metformin in
preventing and managing paclitaxel-induced peripheral neuropathy, with a meta-analysis
showing a significant reduction in the risk and severity of neuropathy.[8][14] One study also
reported a significantly lower incidence of Grades 2 and 3 neuropathy in colorectal cancer
patients receiving oxaliplatin.[8]

e Pifithrin-p: No clinical trial data for CIPN was found.

Detailed Experimental Protocols
Assessment of Mechanical Allodynia (von Frey Test) in a
Cisplatin Mouse Model

Objective: To measure the paw withdrawal threshold in response to a mechanical stimulus,
indicating the level of pain sensitivity.

Methodology:

Animal Model: Male C57BL/6J mice are typically used.

« Induction of CIPN: Mice receive two cycles of cisplatin administration (e.g., 2.3 mg/kg/day,
intraperitoneally for 5 days, followed by a 5-day rest period).[15]

o Acclimatization: Before testing, mice are placed in individual chambers on an elevated wire
mesh floor and allowed to acclimatize for at least 30-60 minutes.

» Stimulation: Calibrated von Frey filaments of increasing stiffness are applied to the plantar
surface of the hind paw. The filament is pressed until it bends, and the pressure is held for 3-
5 seconds.

o Response: A positive response is recorded as a sharp withdrawal, flinching, or licking of the
paw.
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e Threshold Determination: The 50% paw withdrawal threshold is calculated using the up-
down method.

Mitochondrial Bioenergetics Assay in Dorsal Root
Ganglion (DRG) Neurons

Objective: To assess the effect of ACY-1083 on mitochondrial respiration in sensory neurons.
Methodology:
e Cell Culture: DRG neurons are isolated from mice and cultured.

o Treatment: Cultured DRG neurons are treated with cisplatin to induce mitochondrial
dysfunction, followed by treatment with ACY-1083 or a vehicle control.

o Seahorse XF Analyzer: An Agilent Seahorse XF Analyzer is used to measure the oxygen
consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time.

» Mitochondrial Stress Test: A sequential injection of mitochondrial inhibitors is performed to
assess key parameters of mitochondrial function:

o Oligomycin: Inhibits ATP synthase to measure ATP-linked respiration.

o FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that
collapses the mitochondrial membrane potential and induces maximal respiration.

o Rotenone/Antimycin A: Complex | and Il inhibitors, respectively, to shut down
mitochondrial respiration and measure non-mitochondrial oxygen consumption.

o Data Analysis: The changes in OCR are used to calculate basal respiration, ATP production,
proton leak, maximal respiration, and spare respiratory capacity.[4]

Visualizing the Science: Diagrams and Workflows
Mechanism of Action of ACY-1083 in CIPN
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Caption: Proposed mechanism of ACY-1083 in alleviating CIPN.
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Caption: Workflow for preclinical assessment of ACY-1083 in CIPN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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